3-Chloropyrazine-2-carbaldehyde

• IUPAC Name: 3-chloropyrazine-2-carbaldehyde
• InChI: InChI=1S/C5H3ClN2O/c6-5-4(3-9)7-1-2-8-5/h1-3H
• InChI Key: QRVSQUNWTBLLOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)C=O)Cl
• Molecular Formula: C5H3ClN2O
• DSSTOX Substance ID: DTXSID40591780
• Molecular Weight: 142.54 g/mol
• CAS No.: 121246-96-6

Description

3-Chloropyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C5H3ClN2O and its molecular weight is 142.54 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Synthesis and Biological Evaluation :

  • 3-Chloropyrazine-2-carbaldehyde derivatives show potential in the synthesis of various biologically active compounds. For instance, their use in the synthesis of pyrazolyl derivatives that exhibit antiviral and antibacterial properties has been explored (Shahar Yar et al., 2009).

• Advanced Organic Synthesis Techniques :

  • The compound plays a role in advanced synthetic techniques. For example, its analogs are used in Vilsmeier–Haack reactions for the synthesis of heterocyclic chalcones and dipyrazolopyridines, demonstrating its versatility in organic synthesis (Quiroga et al., 2010).

• Material Science and Supramolecular Chemistry :

  • This compound and its derivatives contribute to the development of new materials and complex molecules. Research on its reactions and the resulting products' crystal structures provide insights into molecular design and material properties (Trilleras et al., 2014).

• Pharmaceutical Applications :

  • Studies have been conducted on derivatives of this compound for potential pharmaceutical applications, particularly in the development of new drugs with anti-inflammatory, analgesic, and antitumor properties (Alam et al., 2013).

• Antimicrobial Activity :

  • There is ongoing research into the antimicrobial properties of compounds derived from this compound. These studies are crucial for developing new antimicrobial agents (Chandrashekhar et al., 2013).

• Chemical Methodology Development :

  • This compound is used in developing new synthetic methodologies, including microwave-assisted and ultrasonic-promoted syntheses, indicating its role in improving and innovating chemical synthesis processes (Kumar & Srivastava, 2010).

Safety and Hazards

The compound is considered hazardous and should be handled with care. It’s recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment, including gloves and eye protection, is advised. It should be used only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for 3-Chloropyrazine-2-carbaldehyde are not available, research into pyrazine derivatives is ongoing due to their wide range of biological activities. Further studies could explore the synthesis, chemical reactions, and potential applications of this compound.

Mechanism of Action

Target of Action

It’s known that pyrrolopyrazine derivatives, which include a pyrrole and a pyrazine ring, have exhibited various biological activities such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

It’s known that benzylic halides typically react via an sn1 or sn2 pathway, depending on the degree of substitution .

Biochemical Pathways

It’s known that pyrrolopyrazine derivatives have shown activity on kinase inhibition , which could imply an impact on signal transduction pathways.

Pharmacokinetics

It’s known that the compound has high gi absorption and is bbb permeant . These properties suggest that the compound can be absorbed in the gastrointestinal tract and can cross the blood-brain barrier, potentially affecting its bioavailability.

Result of Action

It’s known that the compound has the potential to engage with biological systems in specific, targeted manners, which could herald new eras of therapeutic intervention .

Synthesis routes and methods

Procedure details

A flame dried and cooled 100 mL round bottom flask was charged with 2,2,6,6-tetramethylpiperidine (2.5 mL, 14.96 mmol) and anhydrous THF (25 mL) under a nitrogen atmosphere. The contents were cooled to −78° C. and n-butyllithium (2.5 M in hexane, 5.7 mL, ˜14.28 mmol) was added dropwise over a 5 minute period. The reaction mixture was stirred at −78° C. for 5 minutes, bought to 0° C. and stirred at 0° C. for 25 minutes. The reaction mixture was recooled to −78° C. and 2-chloropyrazine (0.78 g, 1 mL, 6.8 mmol) was added over a 3 minute period. After 30 minutes at −78° C., anhydrous DMF (0.99 mL, 13.6 mmol) was added over 3 minutes and the contents stirred at −78° C. for a further 30 minutes. The reaction mixture was bought to 0° C., stirred at 0° C. for 15 minutes, recooled to −78° C. and quenched by the addition of acetic acid (4 mL) in THF (10 mL). The reaction mixture was stirred at room temperature for 10 minutes and partitioned between ethyl acetate (60 mL) and brine (30 mL). The ethyl acetate layer is separated, dried over sodium sulfate, concentrated under reduced pressure and purified by silica gel flash chromatography using dichloromethane and ethyl acetate (9.5:0.5, 400 mL) to yield the title compound a (950 mg). 1H-NMR of the compound was consistent with the desired structure.